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Compound of Interest

Compound Name: Detca

Cat. No.: B1194430

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a comprehensive overview of dosage calculations,
experimental protocols, and the molecular mechanisms of Nandrolone decanoate (ND) for
preclinical research settings.

Introduction

Nandrolone decanoate is a synthetic anabolic-androgenic steroid (AAS), an ester of
nandrolone.[1] It is recognized for its strong anabolic and moderate androgenic effects, making
it a subject of interest in various therapeutic areas, including the treatment of anemia,
osteoporosis, and muscle wasting syndromes.[1][2] In preclinical research, ND is widely used
to model the effects of AAS on muscle growth, bone density, and various organ systems.
Accurate dosage calculation and standardized protocols are critical for obtaining reproducible
and translatable results.

Mechanism of Action

Nandrolone decanoate functions as a prodrug; after administration, it is hydrolyzed in the blood
to release nandrolone.[3] The primary mechanism of action is mediated through the androgen
receptor (AR).
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e Genomic Pathway: Nandrolone binds to the AR in the cytoplasm. This complex then
translocates to the nucleus, dimerizes, and binds to specific DNA sequences known as
Androgen Response Elements (ARES). This binding modulates the transcription of target
genes, leading to the anabolic effects of the steroid, such as increased protein synthesis in
muscle and enhanced bone formation.[3]

e Non-Genomic Pathways: Androgens can also elicit rapid cellular responses through non-
genomic pathways by activating kinases such as ERK, Akt, and MAPK.[3]

o Other Effects: ND also stimulates erythropoietin production, which increases red blood cell
mass, and can influence inflammatory pathways.[3][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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